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Compound of Interest

Compound Name: 5-Chloro-2-nitro-1h-imidazole

Cat. No.: B13147601

Get Quote

Executive Summary
5-Chloro-2-nitro-1H-imidazole (CAS: 1823997-84-7) is a specialized heterocyclic

intermediate belonging to the nitroimidazole class, a family of compounds widely utilized in the

synthesis of hypoxic cell radiosensitizers and antiprotozoal agents (e.g., Azomycin derivatives).

[1][2][3][4][5]

Critical Identification Alert: Researchers frequently confuse this compound with its more

common isomer, 2-Chloro-4-nitroimidazole (CAS: 57531-37-0). While they share a molecular

formula (

), their reactivity and metabolic profiles differ due to the position of the nitro group. This guide
addresses the specific 2-nitro isomer requested but utilizes "read-across" toxicological data
from the broader nitroimidazole class where specific experimental data for this rare isomer is
absent.

Key Safety Verdict: Treat as a Suspected Mutagen (GHS Category 2) and High-Potency

Intermediate. Strict containment is required to prevent inhalation or dermal absorption.
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Precise identification is the first line of defense in chemical safety. The tautomeric nature of

imidazoles often leads to labeling errors in commercial catalogs.

Property Target Compound Common Isomer (Caution)

IUPAC Name 5-Chloro-2-nitro-1H-imidazole 2-Chloro-4-nitro-1H-imidazole

CAS Number 1823997-84-7 57531-37-0

Structure
Nitro group at C2; Chlorine at

C5
Chlorine at C2; Nitro at C4

Molecular Weight 147.52 g/mol 147.52 g/mol

Appearance Pale yellow to off-white powder Yellow crystalline powder

Solubility DMSO, Methanol (Moderate) DMSO, Methanol (Moderate)

Stability Light Sensitive; Heat Sensitive Stable under normal conditions

Senior Scientist Insight: The 2-nitroimidazole moiety (found in Azomycin) is generally more

electron-deficient than the 4/5-nitro isomers (like Metronidazole). This makes the C2-nitro

group more susceptible to enzymatic reduction, a key factor in its biological activity and toxicity.

Hazard Identification (GHS Classification)
Note: As a rare intermediate, specific GHS data is often extrapolated from Structural Activity

Relationships (SAR) of the 2-nitroimidazole class.

Signal Word:WARNING
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Hazard Class Category Hazard Statement Code

Acute Toxicity (Oral) Cat 4 Harmful if swallowed. H302

Skin Irritation Cat 2 Causes skin irritation. H315

Eye Irritation Cat 2A
Causes serious eye

irritation.
H319

Germ Cell

Mutagenicity
Cat 2

Suspected of causing

genetic defects.
H341

STOT - Single Exp. Cat 3
May cause respiratory

irritation.
H335

Precautionary Highlights:

P201: Obtain special instructions before use (due to mutagenicity risk).

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P281: Use personal protective equipment as required.

Toxicological Profile & Mechanism[6]
The toxicity of 5-Chloro-2-nitro-1H-imidazole is driven by the nitro-reduction mechanism.

Understanding this pathway is essential for assessing risk during handling and in vivo

applications.

A. Mechanism of Action: Reductive Activation
Nitroimidazoles are "bioreductive" agents. In hypoxic environments (or via specific enzymes

like nitroreductases), the nitro group (

) is sequentially reduced.

One-electron reduction yields a nitro-radical anion (

).
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In the presence of oxygen, this radical is re-oxidized (futile cycling), generating superoxide

anions (oxidative stress).

In hypoxic conditions, further reduction leads to hydroxylamines and amine metabolites.

These highly reactive intermediates form covalent adducts with DNA, causing strand breaks

and mutations.

B. Genotoxicity & Carcinogenicity[6]
Ames Test: Nitroimidazoles typically test positive in Salmonella typhimurium strains (TA100)

containing nitroreductases.

Risk Assessment: Under ICH M7 guidelines, nitro-aromatics are often flagged as "Class 2" or

"Class 3" impurities (mutagenic potential).

Implication: Any synthesis utilizing this intermediate must demonstrate robust purging of the

unreacted starting material in the final drug substance to < TTC (Threshold of Toxicological

Concern) levels.

C. Diagram: Nitro-Reduction Toxicity Pathway
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Caption: Bioreductive activation pathway of nitroimidazoles. Note the bifurcation between

aerobic oxidative stress and hypoxic DNA alkylation.

Safe Handling & Engineering Controls
As a Senior Scientist, I recommend treating this compound as a High Potency Active

Pharmaceutical Ingredient (HPAPI) - Band 3 until specific OEL (Occupational Exposure Limit)

data proves otherwise.
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A. Engineering Controls
Primary Containment: Weighing and handling of dry powder must occur within a Powder

Containment Balance Enclosure or a Glovebox.

Ventilation: Standard fume hood is sufficient for solutions, but HEPA filtration is required for

dust-generating activities.

Decontamination: Nitroimidazoles can be deactivated using oxidative agents (e.g., 10%

bleach solution followed by thiosulfate quench) to break the imidazole ring or oxidize the

functionality, though incineration is the preferred disposal method.

B. Personal Protective Equipment (PPE)
Respiratory: N95/P3 mask minimum; Powered Air Purifying Respirator (PAPR)

recommended if handling >10g of powder outside a glovebox.

Dermal: Double nitrile gloves (0.11 mm minimum thickness). Immediate change upon

contamination.

Ocular: Safety glasses with side shields.

C. Workflow: Mutagenic Intermediate Handling
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Caption: Decision logic for containment based on physical state. Powder handling requires the

highest level of isolation.

Emergency Response Protocols
Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Alert:

Delayed pulmonary edema is rare but possible with nitro-aromatics; monitor for 24 hours.

Skin Contact: Wash with soap and water for 15 minutes. Nitro compounds can absorb

transdermally—monitor for signs of methemoglobinemia (cyanosis/blue lips) if exposure was

significant (though less common with imidazoles than anilines).

Spill Cleanup:
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Evacuate area.

Don full PPE (Tyvek suit, double gloves, respirator).

Wet wipe method: Do not dry sweep. Dampen powder with PEG-400 or water to prevent

dust generation.

Place in hazardous waste container labeled "Suspected Mutagen."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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